N-(2-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-methyltetrazol-5-amine
• InChI: InChI=1S/C9H10ClN5/c1-15-9(12-13-14-15)11-6-7-4-2-3-5-8(7)10/h2-5H,6H2,1H3,(H,11,12,14)
• InChI Key: OEKBGORZAJYURH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)NCC2=CC=CC=C2Cl
• Molecular Formula: C9H10ClN5
• Molecular Weight: 223.66 g/mol

Description

N-(2-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine, also known as Cl-MTTA, is a synthetic compound that belongs to the tetrazole family. It has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine involves the inhibition of CAIX activity. CAIX is an enzyme that plays a crucial role in maintaining the pH balance of cells. It is overexpressed in many types of cancer cells, where it helps to maintain the acidic environment required for cancer cell survival. This compound selectively binds to the active site of CAIX, inhibiting its activity and disrupting the pH balance of cancer cells. This disruption leads to a decrease in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to selectively inhibit the activity of CAIX, leading to a disruption of the pH balance of cancer cells. This disruption has been found to reduce the growth and proliferation of cancer cells. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine is its selectivity for CAIX. This selectivity makes it a useful tool for studying the role of CAIX in biological systems. However, one of the limitations of this compound is its low solubility in water. This can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the use of N-(2-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine in scientific research. One direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of the potential use of this compound in combination with other cancer therapies. Additionally, the use of this compound in the treatment of inflammatory diseases warrants further investigation. Finally, the development of more soluble forms of this compound could expand its potential applications in lab experiments.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in scientific research. Its selectivity for CAIX makes it a useful tool for studying the role of CAIX in biological systems. This compound has been found to selectively inhibit the activity of CAIX, leading to a disruption of the pH balance of cancer cells. This disruption has been found to reduce the growth and proliferation of cancer cells. The development of more efficient synthesis methods and more soluble forms of this compound could expand its potential applications in lab experiments.

Scientific Research Applications

N-(2-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine has been found to have potential applications in scientific research. It has been used as a tool to study the role of tetrazoles in biological systems. This compound has been shown to selectively inhibit the activity of carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer. This inhibition has been found to reduce the growth and proliferation of cancer cells, making this compound a potential candidate for cancer therapy.